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Efficacy and Safety Profile of Capmatinib

The tables below summarize key efficacy and safety data for capmatinib from both clinical trials and real-

world observations, providing a direct comparison of its performance across different patient settings.

Table 1: Efficacy of Capmatinib in METex14-Mutated NSCLC

L . Median
. Objective Median
Patient Data Sample . Overall
. . Response Rate  Progression-Free .
Population Source Size (n) . Survival
(ORR) Survival (mPFS)
(mOS)
Treatment- Clinical N/A 68% 12.4 months Not Reached
naive Trial [1] in Trial
[2]
Treatment- Real- 81 (total 68% 10.6 months 18.2 months
naive World [2] cohort) (Whole cohort)
Pretreated Clinical N/A 44% - 41% 5.4 - 9.7 months N/A
Trial [1]

2]

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s9103187?utm_src=pdf-body
https://www.smolecule.com/products/s9103187?utm_src=pdf-interest
https://www.nature.com/articles/s41598-024-62356-w
https://pmc.ncbi.nlm.nih.gov/articles/PMC9201318/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9201318/
https://www.nature.com/articles/s41598-024-62356-w
https://pmc.ncbi.nlm.nih.gov/articles/PMC9201318/
https://www.smolecule.com/products/s9103187?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

L - Median
. Objective Median
Patient Data Sample . Overall
. . Response Rate = Progression-Free .
Population Source Size (n) . Survival
(ORR) Survival (mPFS)
(mOS)
Pretreated Real- 81 (total 50% 9.1 months 18.2 months
World [2] cohort) (Whole cohort)
Table 2: Safety and Tolerability of Capmatinib

Common .
Safety Common Grade = 3 Key Demographic or Dosage

Adverse Events -
Aspect Adverse Events Findings

(All Grades)
Clinical Peripheral edema, N/A N/A
Trial Data nausea, vomiting

[1]
Real- Peripheral edema, Peripheral edema (13%), Higher hepatotoxicity risk in females
World elevated elevated creatinine (4%), (especially with ICIs); renal impairment
Data creatinine, nausea  elevated liver enzymes more common with doses >400mg and

[2] (3%) [2] in Asians [1]

Key Experimental Protocols for Data Collection

Understanding the methodologies behind this data is crucial for interpretation. Here are the protocols from

the key studies cited:

e GEOMETRY Mono-1 Trial (Phase Il Clinical Trial): This was a non-randomized, open-label,
multicenter, multicohort study [2]. Its primary objective was to evaluate the efficacy of capmatinib in
adults with advanced METex14-mutated NSCLC. Patients received capmatinib orally at 400 mg twice
daily. The primary endpoint was overall response rate (ORR) as assessed by a blinded independent
review committee according to RECIST v1.1 criteria [2].

¢ Real-World RECAP Study: This was a retrospective, hon-interventional, multicenter analysis of
patients treated with capmatinib within an early access program (EAP) [2]. It included patients with
advanced METex14-mutated NSCLC who received at least one dose of capmatinib outside a clinical
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trial. Tumor response was evaluated in routine clinical practice using CT or MRI, and assessed per
RECIST v1.1 by the treating physicians. Data on adverse events were collected from medical records
[2].

¢ FAERS Pharmacovigilance Study: This analysis involved data mining of the FDA Adverse Event
Reporting System (FAERS) [1]. Researchers extracted all reports where capmatinib was listed as
the "primary suspected” drug. They then used multiple statistical disproportionality analysis methods
to detect signals of capmatinib-associated adverse events, comparing their frequency to the
background rate of reports for all other drugs in the database [1].

Mechanism of Action and Resistance

Capmatinib is a potent and highly selective inhibitor of the MET tyrosine kinase. The following diagram

illustrates its mechanism and a key resistance pathway under investigation.
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Diagram: MET Signaling Pathway and Targeted Inhibition. This diagram shows that binding of
Hepatocyte Growth Factor (HGF) to the MET receptor (encoded by a gene where METex14 is a key
oncogenic mutation) activates downstream signaling cascades driving cancer progression [3]. Capmatinib
directly inhibits MET. Research shows that hyperactivation of the MAPK pathway (a key downstream
signaling arm) can cause resistance to MET inhibitors like capmatinib, which is being addressed in clinical

trials by combining capmatinib with the MEK inhibitor trametinib [3].

Conclusion and Research Context
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¢ Real-world data generally confirms the strong efficacy observed in clinical trials, with a notably
high and consistent ORR of 68% in treatment-naive patients [2].

e Capmatinib demonstrates significant activity against brain metastases, an important clinical
challenge. One real-world study reported an intracranial ORR of 46% in patients with measurable
brain metastases [2].

* Real-world evidence has uncovered new safety signals not fully captured in the controlled trial
environment, such as dysphagia, deafness, and vocal cord paralysis, enhancing the understanding of
its safety profile [1].

¢ Research is actively exploring combination therapies to overcome resistance, such as
simultaneously targeting MET and MEK (with trametinib) or MET and EGFR (with osimertinib) [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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